N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide

• Molecular Formula: C26H27Cl2N3O4S
• Molecular Weight: 548.5 g/mol
• IUPAC Name: N-[(2,4-dichlorophenyl)methyl]-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]benzenesulfonamide
• InChI: InChI=1S/C26H27Cl2N3O4S/c1-35-25-10-6-5-9-24(25)29-13-15-30(16-14-29)26(32)19-31(18-20-11-12-21(27)17-23(20)28)36(33,34)22-7-3-2-4-8-22/h2-12,17H,13-16,18-19H2,1H3
• InChI Key: TVIGXJCGELRAPM-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)CN(CC3=C(C=C(C=C3)Cl)Cl)S(=O)(=O)C4=CC=CC=C4

Description

N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide, also known as DB844, is a sulfonamide compound that has shown promising results in scientific research for its potential use as an anti-parasitic drug.

Mechanism of Action

The exact mechanism of action of N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide is not fully understood, but it is believed to inhibit the enzyme farnesyl pyrophosphate synthase (FPPS) in T. cruzi. FPPS is essential for the synthesis of isoprenoids, which are important for the growth and survival of the parasite. By inhibiting FPPS, N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide disrupts the biosynthesis of isoprenoids, leading to the death of the parasite.
Biochemical and Physiological Effects
N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide has been shown to have minimal toxicity to mammalian cells, with no significant effects on cell viability or proliferation. In addition, N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide does not appear to affect the cytoskeleton or the mitochondrial membrane potential of mammalian cells. However, further studies are needed to fully understand the biochemical and physiological effects of N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide on mammalian cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide for lab experiments is its high potency against T. cruzi, with minimal toxicity to mammalian cells. This makes it a promising candidate for further development as an anti-parasitic drug. However, one limitation of N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

For N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide research include further optimization of the synthesis method to improve yield and purity, as well as studies to better understand its mechanism of action. In addition, studies are needed to evaluate the efficacy of N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide against other parasitic diseases, as well as its potential for use in combination therapy. Finally, further studies are needed to evaluate the safety and pharmacokinetics of N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide in animal models and humans.

Synthesis Methods

The synthesis of N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide involves the reaction of 2,4-dichlorobenzylamine with 4-(2-methoxyphenyl)piperazine-1-carboxylic acid, followed by the addition of benzenesulfonyl chloride. The final product is obtained after purification through column chromatography. This synthesis method has been optimized to produce high yields of N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide with good purity.

Scientific Research Applications

N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide has been studied extensively for its potential use as an anti-parasitic drug, specifically for the treatment of Chagas disease, caused by the protozoan parasite Trypanosoma cruzi. In vitro studies have shown that N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide has potent activity against T. cruzi, with minimal toxicity to mammalian cells. In vivo studies in mice have also demonstrated the efficacy of N-(2,4-dichlorobenzyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide in reducing parasitemia and improving survival rates.